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Compound of Interest

Compound Name: 3-Chlorobenzoic Acid

Cat. No.: B195631 Get Quote

Essential Safety and Handling Guide for 3-
Chlorobenzoic Acid
This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for the handling of 3-Chlorobenzoic Acid, tailored for researchers, scientists, and

drug development professionals.

Hazard Identification and Summary
3-Chlorobenzoic Acid is a chemical compound that requires careful handling due to its

potential health hazards. It is known to cause skin irritation, serious eye irritation, and may

cause respiratory irritation.[1][2][3] Ingestion or absorption through the skin may also be

harmful.[2] When heated to decomposition, it can emit toxic fumes.[2]

GHS Hazard Statements:

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]
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Appropriate personal protective equipment is the primary line of defense against exposure to 3-
Chlorobenzoic Acid. The following table summarizes the recommended PPE.[4][5][6][7]

PPE Category Item
Specifications and
Importance

Eye/Face Protection Safety Goggles or Face Shield

Wear tightly fitting safety

goggles with side-shields or a

full-face shield to protect

against dust particles and

splashes.[2][8]

Skin Protection Chemical-resistant Gloves

Use gloves made of materials

like nitrile rubber. Inspect

gloves for any damage before

use and change them

regularly.[4][9]

Lab Coat/Protective Clothing

A lab coat or chemical-

resistant suit should be worn to

protect the skin from contact.

[9][10]

Respiratory Protection Dust Respirator/Mask

In case of insufficient

ventilation or when handling

large quantities, use an

approved and certified dust

respirator to avoid inhaling the

powder.[4][9][10]

Foot Protection Closed-toe Shoes

Wear closed-toe shoes to

protect feet from potential

spills.[6][11]

Operational Plan for Handling
Safe handling of 3-Chlorobenzoic Acid involves a systematic approach from preparation to

cleanup. Adherence to these steps minimizes the risk of exposure and contamination.
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Step-by-Step Handling Protocol:

Preparation: Before handling, ensure you are familiar with the chemical's hazards by

reviewing the Safety Data Sheet (SDS).[10] Work in a well-ventilated area, preferably within

a chemical fume hood.[9][12]

Weighing and Transfer: When weighing, do so in a designated area, and handle the powder

carefully to avoid creating dust.[10][12] Use appropriate tools like spatulas for transfer.

In Use: Keep containers of 3-Chlorobenzoic Acid tightly closed when not in use.[1][9] Avoid

contact with skin and eyes, and do not breathe in the dust.[1]

Post-Handling: After handling, wash your hands thoroughly with soap and water, even if

gloves were worn.[11][13] Clean the work area to remove any residual chemical.[10]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://www.oxfordlabfinechem.com/msds/(C-02630)%203-CHLOROBENZOIC%20ACID.pdf
https://aircleansystems.com/application-notes/powder-handling
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://aircleansystems.com/application-notes/powder-handling
https://www.benchchem.com/product/b195631?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC108660250&countryCode=US&language=en
https://www.oxfordlabfinechem.com/msds/(C-02630)%203-CHLOROBENZOIC%20ACID.pdf
https://www.fishersci.com/store/msds?partNumber=AC108660250&countryCode=US&language=en
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://www.chemicalbook.com/msds/3-chlorobenzoic-acid.htm
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling

Review SDS

Don Appropriate PPE

Prepare Well-Ventilated Workspace (Fume Hood)

Carefully Weigh and Transfer

Perform Experimental Work

Keep Container Closed

Clean Work Area

Properly Store or Dispose of Chemical

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard operational workflow for handling 3-Chlorobenzoic Acid.
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Emergency Procedures
In the event of accidental exposure or a spill, immediate and appropriate action is crucial.

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[1][13]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. If skin irritation occurs, get medical help.[1][2]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Get medical attention.[1]

Ingestion: Clean the mouth with water and seek immediate medical attention. Do not induce

vomiting.[1][9]

Spill Response:

Evacuate: Alert others in the vicinity and evacuate the immediate area if necessary.[14][15]

Ventilate: Ensure the area is well-ventilated to disperse any dust.[14]

Contain: For a small spill, use an inert absorbent material to contain it.[14][16]

Clean-up: Carefully sweep or scoop up the spilled material and place it into a suitable,

labeled container for disposal.[1][17] Avoid creating dust.

Decontaminate: Clean the spill area with soap and water once the material has been

removed.[15][16]
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Caption: Emergency response flowchart for a 3-Chlorobenzoic Acid incident.
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Proper disposal of 3-Chlorobenzoic Acid and any contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection: Collect waste 3-Chlorobenzoic Acid and any materials used for cleanup

(e.g., absorbents, contaminated PPE) in a clearly labeled, sealed container.[18][19]

Segregation: Do not mix with other waste streams. Keep halogenated organic waste

separate from non-halogenated waste.[18]

Disposal: Dispose of the chemical waste through an approved waste disposal plant or a

licensed hazardous waste management company.[1][18] Adhere to all federal, state, and

local regulations.[18][19]

Empty Containers: Thoroughly rinse empty containers with a suitable solvent. The first rinse

should be collected and disposed of as hazardous waste.[19]

Physical and Chemical Properties
Property Value

Molecular Formula C₇H₅ClO₂

Molecular Weight 156.57 g/mol [9]

Appearance Solid[9]

Melting Point 158°C (316.4°F)[9]

Solubility Soluble in water[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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